Cas no 892874-63-4 (Ethyl 2,6-Dimethylquinoline-3-carboxylate)

• Product Name: Ethyl 2,6-Dimethylquinoline-3-carboxylate
• CAS No: 892874-63-4
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD00511000
• CID: 891657
• PubChem ID: 17039608
• Update Time: 2025-05-25

Ethyl 2,6-Dimethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYLQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ETHYL 2,6-DIMETHYLQUINOLINE-3-CARBOXYLATE
• OR3641
• QU100
• DTXSID30588881
• LS-04656
• AB06380
• MFCD00511000
• Ethyl2,6-dimethylquinoline-3-carboxylate
• AKOS005174738
• 892874-63-4
• 2,6-Dimethylquinoline-3-carboxylic acid ethylester
• CS-0319197
• FT-0683911
• ALBB-014660
• STL429763
• 3-QUINOLINECARBOXYLIC ACID, 2,6-DIMETHYL-, ETHYL ESTER
• DB-078373
• Ethyl 2,6-Dimethylquinoline-3-carboxylate

• MDL： MFCD00511000
• Inchi： 1S/C14H15NO2/c1-4-17-14(16)12-8-11-7-9(2)5-6-13(11)15-10(12)3/h5-8H,4H2,1-3H3
• InChI Key： NGDSVASJKBMFEA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N=C2C=CC(C)=CC2=C1)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 327.7±37.0 °C at 760 mmHg
• Flash Point: 152.0±26.5 °C
• PSA: 39.19000
• LogP: 3.02830
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2,6-Dimethylquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2,6-Dimethylquinoline-3-carboxylate

Research Brief on Ethyl 2,6-Dimethylquinoline-3-carboxylate (CAS: 892874-63-4) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,6-Dimethylquinoline-3-carboxylate (CAS: 892874-63-4) is a quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Quinoline-based compounds are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and biological evaluation of Ethyl 2,6-Dimethylquinoline-3-carboxylate, highlighting its potential as a promising scaffold for drug development.

Recent studies have focused on optimizing the synthetic routes for Ethyl 2,6-Dimethylquinoline-3-carboxylate to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced the reaction time and increased the overall yield to 85%. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, Ethyl 2,6-Dimethylquinoline-3-carboxylate has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Furthermore, the compound's anticancer properties have been explored in recent preclinical studies. Research published in the European Journal of Medicinal Chemistry in 2023 revealed that Ethyl 2,6-Dimethylquinoline-3-carboxylate induced apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. The study also highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a crucial advantage for potential therapeutic applications.

Another area of interest is the compound's role in antimicrobial therapy. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that Ethyl 2,6-Dimethylquinoline-3-carboxylate exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of biofilm formation.

In conclusion, Ethyl 2,6-Dimethylquinoline-3-carboxylate (CAS: 892874-63-4) represents a multifaceted compound with significant potential in drug discovery and development. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, make it a valuable candidate for further investigation. Future research should focus on elucidating its pharmacokinetic properties and conducting in vivo studies to validate its therapeutic efficacy and safety profile.